Cas no 86826-01-9 (3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal)

3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal structure
86826-01-9 structure
Product Name:3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal
CAS No:86826-01-9
MF:C12H22O9
MW:310.297685146332
CID:991974
PubChem ID:335928
Update Time:2025-04-20

3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal
    • DTXSID10319615
    • NSC-348102
    • 86826-01-9
    • NSC348102
    • PHYLLANTHOSE (DISACCHARIDE FROM PHYLLANTHOSIDE)
    • 3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal
    • Inchi: 1S/C12H22O9/c1-4(14)7(15)9(17)6(3-13)21-12-11(19)10(18)8(16)5(2)20-12/h3-12,14-19H,1-2H3
    • InChI Key: QECIMGTVYLWJFS-UHFFFAOYSA-N
    • SMILES: O1C(C)C(C(C(C1OC(C=O)C(C(C(C)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 310.12638228g/mol
  • Monoisotopic Mass: 310.12638228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 157Ų

3,4,5-Trihydroxy-2-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexanal Related Literature

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